Synthesis, structure and properties of new dithiolene complexes containing a 1,3,5-trithiepin ring
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A705966C
Abstract
Mono-tetrabutylammonium salts of nickel, copper, and gold 1,3,5-trithiepin-6,7-dithiolato (ttdt) complexes1a–c have been prepared and the structures of 1b and 1c determined by X-ray crystallography. Cyclic voltammograms of these complexes showed oxidation peaks in the range 0.23–0.46 V (vs. SCE). Partially oxidised salts of these complexes were obtained either as amorphous or polycrystalline solids. The electrical conduction properties are reported. The crystal structure of (TTF)[Au(ttdt)2 ] obtained from the reaction of 1c and TTF3(BF4)2 was determined by X-ray crystallography.
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Journal Name：Journal of Materials Chemistry
Research Products
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CAS no.: 117902-15-5
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CAS no.: 137361-05-8
